Cas no 1860-60-2 ((4-Methoxy-3-phenylmethoxyphenyl)methanol)

• Product Name: (4-Methoxy-3-phenylmethoxyphenyl)methanol
• CAS No: 1860-60-2
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• MDL: MFCD00183283
• CID: 154626
• PubChem ID: 74622
• Update Time: 2025-11-04

(4-Methoxy-3-phenylmethoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-(Benzyloxy)-4-methoxyphenyl)methanol
• [3-(Benzyloxy)-4-methoxyphenyl]methanol
• 3-(BENZYLOXY)-4-METHOXYBENZYL ALCOHOL
• 3-Benzyloxy-4-methoxybenzyl alcohol
• Benzenemethanol,4-methoxy-3-(phenylmethoxy)-
• (3-BENZYLOXY-4-METHOXY-PHENYL)-METHANOL
• (3-(Benzyloxy)
• RARECHEM AL BD 0086
• 4-Methoxy-3-(phenylmethoxy)benzenemethanol
• [4-methoxy-3-(phenylmethoxy)phenyl]methanol
• Benzenemethanol,4-methoxy-3-(phenylmethoxy)
• FT-0680087
• 12R-0016
• BAA86060
• Benzenemethanol, 4-methoxy-3-(phenylmethoxy)-
• CS-0035709
• USBKCBSYNCWKLB-UHFFFAOYSA-N
• J-501081
• (3-Benzyloxy-4-Methoxyphenyl)methanol
• Z235448488
• SR-01000635206-1
• Oprea1_646213
• 4-Methoxy-3-(phenylmethoxy)benzenemethanol;[4-methoxy-3-(phenylmethoxy)phenyl]methanol
• 38BC3E66PG
• 1860-60-2
• 3-benzyloxy-4-methoxy-benzyl alcohol
• UNII-38BC3E66PG
• DTXSID50171830
• 4-methoxy-3-benzyloxybenzyl alcohol
• NS00026091
• HMS1443J18
• 3-BENZYLOXY-4-METHOXYBENZYLALCOHOL
• IDI1_015827
• NSC-131750
• EINECS 217-462-6
• CCG-45440
• MFCD00183283
• Maybridge3_004440
• NSC 131750
• AKOS000247527
• SCHEMBL3239903
• 3-benzyloxy-4-methoxy-benzylalcohol
• (4-methoxy-3-phenylmethoxyphenyl)methanol
• NSC131750
• DB-050082
• DTXCID9094321
• (4-Methoxy-3-phenylmethoxyphenyl)methanol

• MDL： MFCD00183283
• Inchi： 1S/C15H16O3/c1-17-14-8-7-13(10-16)9-15(14)18-11-12-5-3-2-4-6-12/h2-9,16H,10-11H2,1H3
• InChI Key： USBKCBSYNCWKLB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=C(C=CC(CO)=C1)OC

Computed Properties

• Exact Mass: 244.11000
• Monoisotopic Mass: 244.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.152
• Boiling Point: 395.6°Cat760mmHg
• Flash Point: 193°C
• Refractive Index: 1.58
• PSA: 38.69000
• LogP: 2.76650

(4-Methoxy-3-phenylmethoxyphenyl)methanol Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on (4-Methoxy-3-phenylmethoxyphenyl)methanol

Introduction to (4-Methoxy-3-phenylmethoxyphenyl)methanol (CAS No. 1860-60-2)

(4-Methoxy-3-phenylmethoxyphenyl)methanol, also known by its CAS registry number CAS No. 1860-60-2, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its phenolic backbone, which is substituted with methoxy and phenylmethoxy groups, making it a versatile molecule with potential applications in various industries.

The molecular structure of (4-Methoxy-3-phenylmethoxyphenyl)methanol consists of a benzene ring substituted with two methoxy groups and a hydroxymethyl group. The presence of these substituents imparts unique electronic and steric properties to the molecule, which can influence its reactivity and functionality. Recent studies have highlighted the importance of such substituted phenolic compounds in drug discovery, particularly in the development of antioxidants and anti-inflammatory agents.

One of the most notable aspects of CAS No. 1860-60-2 is its potential as a precursor in the synthesis of more complex molecules. Researchers have explored its use in the construction of bioactive compounds, leveraging its structural features to create derivatives with enhanced pharmacological properties. For instance, the hydroxymethyl group can be modified to introduce additional functional groups, enabling the creation of molecules with tailored activities.

In terms of synthesis, (4-Methoxy-3-phenylmethoxyphenyl)methanol can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have made these processes more efficient and environmentally friendly. For example, the use of palladium catalysts has been reported to significantly improve the yield and selectivity of reactions involving this compound.

The application of CAS No. 1860-60-2 extends beyond pharmaceuticals. Its unique properties make it a valuable component in materials science, particularly in the development of advanced polymers and coatings. The phenolic groups can act as cross-linking agents, enhancing the mechanical and thermal stability of materials. Additionally, its ability to form stable complexes with metal ions has been explored for applications in catalysis and sensor technology.

From an environmental perspective, researchers have investigated the biodegradation pathways of (4-Methoxy-3-phenylmethoxyphenyl)methanol. Understanding its fate in natural ecosystems is crucial for assessing its safety and sustainability. Recent studies suggest that this compound undergoes rapid microbial degradation under aerobic conditions, reducing its environmental impact.

In conclusion, (4-Methoxy-3-phenylmethoxyphenyl)methanol (CAS No. 1860-60-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its structural features, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.